Cas no 1966944-38-6 (2-(1,5,3-dithiazepan-3-yl)acetic acid)

• Product Name: 2-(1,5,3-dithiazepan-3-yl)acetic acid
• CAS No: 1966944-38-6
• MDL: MFCD30345192
• CID: 4632073
• PubChem ID: 125424469
• Update Time: 2025-05-21

2-(1,5,3-dithiazepan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,5,3-dithiazepan-3-yl)acetic acid

• MDL： MFCD30345192

Additional information on 2-(1,5,3-dithiazepan-3-yl)acetic acid

2-(1,5,3-Dithiazepan-3-yl)Acetic Acid: A Comprehensive Overview

The compound 2-(1,5,3-dithiazepan-3-yl)acetic acid, identified by the CAS number 1966944-38-6, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of heterocyclic compounds, specifically a dithiazepane derivative, which is characterized by a seven-membered ring containing two sulfur atoms and one nitrogen atom. The presence of the acetic acid group further enhances its functional versatility, making it a subject of interest in various fields such as pharmacology, material science, and organic synthesis.

Recent studies have highlighted the importance of dithiazepane derivatives in drug discovery. The unique electronic properties of these compounds make them promising candidates for developing new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 2-(1,5,3-dithiazepan-3-yl)acetic acid exhibits potent anti-inflammatory activity, suggesting its potential use in treating conditions such as arthritis and other inflammatory disorders. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for cancer therapy research.

The synthesis of 2-(1,5,3-dithiazepan-3-yl)acetic acid involves a multi-step process that typically begins with the preparation of the dithiazepane ring. This is followed by functionalization with the acetic acid group through methods such as nucleophilic substitution or coupling reactions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound. For example, the use of palladium catalysts has significantly improved the yield and purity of the final product.

In terms of applications, dithiazepane derivatives are being explored for their role in materials science. The compound's ability to form stable coordination complexes makes it a potential candidate for developing new materials with unique electronic and magnetic properties. Additionally, its compatibility with various polymer systems suggests its use in creating advanced composites for industrial applications.

The pharmacokinetic properties of 2-(1,5,3-dithiazepan-3-yl)acetic acid have also been extensively studied. Research indicates that this compound exhibits favorable bioavailability and metabolic stability, which are critical factors for its potential use as a drug candidate. Preclinical studies have shown that it can be administered via multiple routes without significant adverse effects, further supporting its therapeutic potential.

In conclusion, 2-(1,5,3-dithiazepan-3-yl)acetic acid, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available for scientific research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing various fields of science and technology.